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Compound of Interest

Compound Name: Fusarubin

Cat. No.: B154863 Get Quote

An In-depth Guide to the Chemical Properties, Biological Activity, and Experimental Analysis of

a Fungal Metabolite

Abstract
Fusarubin is a naphthoquinone-derived mycotoxin produced by various species of the

Fusarium fungus, most notably Fusarium solani.[1][2] This technical document provides a

comprehensive overview of Fusarubin, including its chemical identity, and serves as a

resource for researchers and professionals in drug development and mycology.

Chemical and Physical Properties
Fusarubin is a polyketide pigment with a distinct chemical structure.[3] Its fundamental

properties are summarized in the table below, providing a foundational reference for

experimental design and analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b154863?utm_src=pdf-interest
https://www.benchchem.com/product/b154863?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fusarubin
https://www.medchemexpress.com/fusarubin.html
https://www.benchchem.com/product/b154863?utm_src=pdf-body
https://www.benchchem.com/product/b154863?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370568/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Registry Number 1702-77-8 [1][4][5]

Molecular Formula C15H14O7 [1][4][6]

Molecular Weight 306.27 g/mol [4][5][7]

IUPAC Name

3,5,10-trihydroxy-7-methoxy-3-

methyl-1,4-

dihydrobenzo[g]isochromene-

6,9-dione

[1][7]

Synonyms

Oxyjavanicin, 3-acetonyl-5,8-

dihydroxy-2-(hydroxymethyl)-6-

methoxy-1,4-naphthoquinone

[4][7]

Appearance Red prisms (from benzene) [4]

Solubility

Soluble in glacial acetic acid,

tetrahydrofuran, acetone,

dioxane, and pyridine. Slightly

soluble in cold chloroform, cold

alcohol, and ether. Practically

insoluble in carbon disulfide,

cyclohexane, and cold

benzene.

[4]

Biological Activity and Potential Applications
Fusarubin and its derivatives have garnered interest in the scientific community for their

diverse biological activities. This section will explore the key signaling pathways and cellular

processes modulated by this compound.

Anticancer Properties
Further research is required to fully elucidate the anticancer potential of Fusarubin. The

following diagram illustrates a hypothetical workflow for investigating its effects on cancer cell

lines.
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Fig. 1: Experimental workflow for assessing the anticancer activity of Fusarubin.
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Experimental Protocols
This section provides a generalized methodology for the extraction and purification of

Fusarubin from fungal cultures, based on established principles.

Fungal Culture and Pigment Production
Medium Preparation: Prepare a suitable liquid or solid culture medium. A common approach

involves a non-defined medium containing a carbon source (e.g., 2% glucose) and a

nitrogen source (e.g., peptone and beef extract).[8]

Inoculation and Incubation: Inoculate the sterilized medium with a pure culture of a

Fusarubin-producing fungal strain, such as Fusarium solani. Incubate the culture under

appropriate conditions of temperature (e.g., 28 ± 2°C) and light for a period sufficient for

pigment production (typically 7-10 days).[8]

Extraction: Following incubation, harvest the fungal biomass and/or the culture filtrate. The

pigment can be extracted using organic solvents in which Fusarubin is soluble, such as

chloroform, dichloromethane, or ethyl acetate.[8] Homogenization techniques can be

employed to enhance extraction efficiency.[8]

Purification and Characterization
Chromatography: The crude extract can be subjected to chromatographic techniques for

purification. Thin-Layer Chromatography (TLC) can be used for initial separation and

analysis, with typical solvent systems like dichloromethane:methanol (9.5:0.5).[8] Column

chromatography is suitable for larger-scale purification.

Spectroscopic Analysis: The purified Fusarubin can be characterized using various

spectroscopic methods:

UV-Vis Spectroscopy: The absorption maxima in ether are around 535 nm and 499 nm.[4]

In other analyses, characteristic peaks for the naphthoquinone chromophore have been

observed at approximately 294.5 nm, 316 nm, and 524 nm.[8]

Infrared (IR) Spectroscopy: To identify functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.
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Mass Spectrometry (MS): To confirm the molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b154863?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Fusarubin
https://www.medchemexpress.com/fusarubin.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3370568/
https://www.drugfuture.com/chemdata/fusarubin.html
https://bio-fermen.bocsci.com/product/fusarubin-cas-1702-77-8-133874.html
https://precision.fda.gov/ginas/app/ui/substances/0b3195b6-2529-4006-86de-a9476a47c17f
https://pubchem.ncbi.nlm.nih.gov/compound/Fusarubin
https://microbiologyjournal.org/production-of-a-polyketide-pigment-by-fusarium-chlamydosporum/
https://microbiologyjournal.org/production-of-a-polyketide-pigment-by-fusarium-chlamydosporum/
https://www.benchchem.com/product/b154863#fusarubin-cas-number-and-molecular-formula
https://www.benchchem.com/product/b154863#fusarubin-cas-number-and-molecular-formula
https://www.benchchem.com/product/b154863#fusarubin-cas-number-and-molecular-formula
https://www.benchchem.com/product/b154863#fusarubin-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

